3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C20H19NO4/c1-3-11-21-17-10-5-4-9-16(17)20(24,19(21)23)13-18(22)14-7-6-8-15(12-14)25-2/h3-10,12,24H,1,11,13H2,2H3
• InChI Key: GVAOPXAUDVMANP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC=C)O

Description

3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one, also known as LY294002, is a synthetic small molecule inhibitor of phosphoinositide 3-kinase (PI3K). It has been widely used in scientific research as a tool compound to investigate the PI3K signaling pathway and its role in various biological processes.

Mechanism of Action

3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one acts as a competitive inhibitor of the ATP-binding site of PI3K, preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This leads to the inhibition of downstream signaling events, including the activation of Akt and mTOR.
Biochemical and Physiological Effects:
3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast, prostate, and lung cancer. It has also been shown to inhibit angiogenesis and tumor growth in vivo. In addition, 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been implicated in the regulation of glucose and lipid metabolism, as well as insulin signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for PI3K inhibition, which allows for the investigation of the PI3K signaling pathway without interfering with other signaling pathways. However, 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been reported to have off-target effects on other enzymes, such as glycogen synthase kinase 3 (GSK3) and casein kinase 2 (CK2), which may complicate the interpretation of experimental results. In addition, the use of 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one in vivo may be limited by its poor pharmacokinetic properties and potential toxicity.

Future Directions

Future research directions for 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one may include the development of more potent and specific PI3K inhibitors, as well as the investigation of its potential therapeutic applications in various diseases, such as cancer, diabetes, and neurodegenerative disorders. In addition, the identification of biomarkers of PI3K pathway activation may help to identify patient populations that may benefit from PI3K inhibition therapy.

Synthesis Methods

3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one can be synthesized using a multi-step process involving the condensation of 3-methoxybenzaldehyde with ethyl acetoacetate, followed by the addition of propargyl bromide and reduction with sodium borohydride. The resulting product is then treated with 3-chloroperbenzoic acid to yield 3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethyl]-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one has been used extensively in scientific research to investigate the role of PI3K signaling in various biological processes, including cell proliferation, differentiation, survival, and metabolism. It has been shown to inhibit the activation of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer and other diseases.